Cas no 1261921-34-9 (4-(4-Carboxy-2-methylphenyl)thiophene-2-carboxylic acid)
1261921-34-9 structure
Product Name:4-(4-Carboxy-2-methylphenyl)thiophene-2-carboxylic acid
CAS No:1261921-34-9
MF:C13H10O4S
MW:262.281102657318
CID:2763606
PubChem ID:53226818
Update Time:2025-04-21
4-(4-Carboxy-2-methylphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- DTXSID10690436
- 1261921-34-9
- 4-(4-Carboxy-2-methylphenyl)thiophene-2-carboxylic acid
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- Inchi: 1S/C13H10O4S/c1-7-4-8(12(14)15)2-3-10(7)9-5-11(13(16)17)18-6-9/h2-6H,1H3,(H,14,15)(H,16,17)
- InChI Key: PMDZUWYUOWFTGH-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC(=C1)C1C=CC(C(=O)O)=CC=1C
Computed Properties
- Exact Mass: 262.02997997Da
- Monoisotopic Mass: 262.02997997Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 103Ų
4-(4-Carboxy-2-methylphenyl)thiophene-2-carboxylic acid Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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